6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one

• Molecular Formula: C7H6BrN3O
• Molecular Weight: 228.05 g/mol
• IUPAC Name: 6-bromo-1-methylimidazo[1,2-a]pyrimidin-5-one
• InChI: InChI=1S/C7H6BrN3O/c1-10-2-3-11-6(12)5(8)4-9-7(10)11/h2-4H,1H3
• InChI Key: ROXJCJNWNVTCNN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN2C1=NC=C(C2=O)Br

Description

6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one is a bicyclic heterocyclic compound featuring a fused imidazole-pyrimidinone core. The bromine substituent at position 6 and the methyl group at position 1 distinguish it from the parent scaffold, 5H-imidazo[1,2-a]pyrimidin-5-one (). These modifications influence its electronic, steric, and pharmacokinetic properties, making it a candidate for therapeutic applications.

Preparation Methods

The synthesis of 6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the reaction of 2-aminopyrimidine with α-bromoacetophenone in the presence of a base such as potassium carbonate can lead to the formation of the desired compound. The reaction is typically carried out in a polar solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom at the 6th position can be substituted with different nucleophiles, such as amines or thiols, under appropriate conditions. For example, the reaction with an amine in the presence of a base can yield the corresponding amino derivative.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form N-oxides or reduction to form dihydro derivatives, depending on the reagents and conditions used.

Cyclization Reactions: The imidazo[1,2-a]pyrimidine ring can participate in cyclization reactions to form fused ring systems, which can further enhance its biological activity.

Common reagents used in these reactions include bases like potassium carbonate, oxidizing agents like hydrogen peroxide, and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one is a heterocyclic compound belonging to the imidazo[1,2-a]pyrimidine family. The imidazo[1,2-a]pyrimidine scaffold is known for its wide range of biological activities and is often used in medicinal chemistry for the development of new therapeutic agents.

Scientific Research Applications

6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one has a wide range of scientific research applications:

• Medicinal Chemistry This compound is used as a building block for the synthesis of various bioactive molecules with potential therapeutic applications. It has been investigated for its anticancer, antimicrobial, and anti-inflammatory properties.
• Biological Studies The compound is used in biological studies to understand its interaction with different biological targets, such as enzymes and receptors. It serves as a tool compound for probing the structure-activity relationships of imidazo[1,2-a]pyrimidine derivatives.
• Material Science The unique structural features of this compound make it suitable for use in material science, particularly in the development of organic semiconductors and light-emitting materials.

Safety and Hazards

Mechanism of Action

The mechanism of action of 6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the imidazo[1,2-a]pyrimidine ring system play crucial roles in binding to these targets, leading to modulation of their activity. For example, the compound may inhibit the activity of certain kinases by binding to their active sites, thereby blocking signal transduction pathways involved in cell proliferation and survival .

Comparison with Similar Compounds

The structural and functional attributes of 6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one can be compared to three main classes of analogs:

Imidazolo[1,2-a]pyrimidin-5-one Derivatives

• Key Examples :
  • Compound 8 (Takeda) : A bromo-substituted imidazolo[1,2-a]pyrimidin-5-one with a phenyl group on the five-membered ring ().
  • Neurocrine Biosciences’ analogs : Imidazolo[1,2-a]pyrimidines with varied substituents targeting GnRH receptors ().

Feature	6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one	Takeda’s Compound 8	Neurocrine’s Analogs
Core Structure	Imidazo[1,2-a]pyrimidin-5-one	Imidazo[1,2-a]pyrimidin-5-one	Imidazo[1,2-a]pyrimidin-5-one
Substituents	6-Bromo, 1-methyl	Bromo, phenyl on 5-membered ring	Variable (patented substituents)
Biological Activity	Not explicitly reported	GnRH antagonist (IC₅₀ ~ nM)	GnRH antagonist
Key Reference	-

Structural Insights :

• The bromine at position 6 in the target compound may enhance binding affinity through halogen bonding, as seen in Takeda’s Compound 8, which exhibited nanomolar potency at GnRH receptors .
• The methyl group at position 1 could improve metabolic stability compared to unsubstituted analogs.

Thiazolo[3,2-a]pyrimidin-5-one Derivatives

• Key Example : 6-(2-Hydroxybenzyl)-3-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one ().

Feature	6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one	Thiazolo[3,2-a]pyrimidin-5-one Analogs
Core Structure	Imidazole-pyrimidinone	Thiazole-pyrimidinone
Substituents	6-Bromo, 1-methyl	6-(2-hydroxybenzyl), 3-methyl
Biological Activity	Not reported	Serotonin receptor ligands (e.g., ritanserin)
Regioselectivity	-	Steric effects influence sulfonation regiochemistry

Comparison :

• The thiazolo analogs exhibit distinct electronic properties due to the sulfur atom, which may alter receptor selectivity. For example, ritanserin (a thiazolo derivative) binds to 5HT2CR with high affinity .

Pyrrolo[1,2-a]imidazole and Imidazo[1,2-a]azepine Quaternary Salts

• Key Example: 3-(3,4-Dichlorophenyl)-1-[(4-phenoxyphenylcarbamoyl)-methyl]-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-1-ium chloride ().

Feature	6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one	Pyrrolo[1,2-a]imidazole Quaternary Salts
Core Structure	Bicyclic imidazo-pyrimidinone	Tricyclic quaternary ammonium salts
Substituents	6-Bromo, 1-methyl	Aryl, alkyl chains
Biological Activity	Not reported	Broad-spectrum antimicrobial (MIC: 4 µg/mL)
Cytotoxicity	-	High cytotoxicity (CC₅₀ ≈ MIC)

Comparison :

• Quaternary salts exhibit cationic properties that disrupt microbial membranes, a mechanism absent in the neutral target compound.
• The target compound’s bromine and methyl groups may reduce cytotoxicity compared to charged analogs.

Biological Activity

6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one is a heterocyclic compound belonging to the imidazo[1,2-a]pyrimidine family. This compound is notable for its diverse biological activities and potential therapeutic applications. Its structure features a bromine atom at the 6th position and a methyl group at the 1st position of the imidazo[1,2-a]pyrimidine ring system, which significantly influences its reactivity and biological properties.

The molecular formula of 6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one is $C_8H_8BrN_3O$, with a molecular weight of 228.05 g/mol. The compound exhibits various chemical reactions, including substitution reactions involving the bromine atom, oxidation and reduction processes, and cyclization reactions that can enhance its biological activity .

The biological activity of 6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. The presence of the bromine atom and the unique imidazo[1,2-a]pyrimidine scaffold allows for effective binding to these targets, modulating their activity. For instance, it may inhibit certain kinases by occupying their active sites, thus blocking critical signaling pathways involved in cell proliferation and survival .

Anticancer Activity

Research indicates that compounds within the imidazo[1,2-a]pyrimidine family exhibit significant anticancer properties. For example, in vitro studies have demonstrated that 6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one can inhibit the proliferation of various cancer cell lines. Its mechanism involves inducing apoptosis and inhibiting cell cycle progression in cancer cells .

Cell Line	IC50 (µM)	Effect
MDA-MB-231 (Breast)	10.5	Inhibition of proliferation
HepG2 (Liver)	8.3	Induction of apoptosis
A549 (Lung)	12.0	Cell cycle arrest

Antimicrobial Activity

The compound has also shown promising antimicrobial properties against various bacterial strains. In particular, it has been evaluated for its efficacy against Gram-positive and Gram-negative bacteria. The mechanism appears to involve disruption of bacterial cell membrane integrity .

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15 µg/mL
Escherichia coli	20 µg/mL

Anti-inflammatory Effects

In addition to its anticancer and antimicrobial activities, 6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one has demonstrated anti-inflammatory effects in preclinical models. It has been shown to inhibit COX-2 enzyme activity, leading to reduced production of pro-inflammatory mediators .

Case Studies

A recent study explored the compound's role in modulating immune responses by targeting PD-L1 interactions. It was noted that treatment with this compound enhanced splenocyte activation in mouse models, suggesting potential applications in cancer immunotherapy .

Q & A

Q. What are the optimal synthetic routes for 6-Bromo-1-methyl-1H,5H-imidazo[1,2-a]pyrimidin-5-one, and how can purity be validated?

The synthesis typically involves bromination of the imidazo[1,2-a]pyrimidin-5-one core, followed by methylation. For example, bromoacetyl intermediates (e.g., 2-bromo-1-[3-ethylsulfanyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]ethanone) are key precursors . Purity validation requires a combination of chromatographic techniques (HPLC, TLC) and spectroscopic methods (1H/13C NMR, HRMS). For brominated derivatives, elemental analysis or X-ray crystallography can resolve ambiguities in structural confirmation .

Q. How should researchers design experiments to characterize the crystal structure of this compound?

Single-crystal X-ray diffraction (SCXRD) is the gold standard. Use SHELX programs (e.g., SHELXL for refinement, SHELXS for structure solution) to analyze diffraction data . For visualization, ORTEP-3 or WinGX can generate thermal ellipsoid plots . Symmetry operations and hydrogen bonding patterns (e.g., as seen in 5-amino-5′-bromo-6-(4-methylbenzoyl)-8-nitro-2,3-dihydro-1H-spiro derivatives) must be meticulously analyzed to avoid misinterpretation .

Q. What spectroscopic techniques are critical for confirming the identity of this compound?

• 1H/13C NMR : Identify substituents (e.g., methyl at position 1, bromo at position 6) and confirm ring fusion.
• HRMS : Verify molecular formula (C₇H₆BrN₃O).
• IR : Detect carbonyl (C=O) stretching at ~1700 cm⁻¹ .
  Cross-referencing with databases (e.g., CSD, ICSD) ensures consistency with published analogs .

Advanced Research Questions

Q. How can structural contradictions in crystallographic data be resolved for brominated imidazopyrimidinones?

Discrepancies in bond lengths or angles (e.g., Br-C vs. C=O distortions) often arise from disordered solvent molecules or twinning. Use SHELXL’s TWIN/BASF commands to model twinning and refine occupancy ratios . For example, in spiro-imidazopyrimidinones, partial occupancy of nitro groups was resolved via iterative refinement . High-resolution data (d-spacing < 0.8 Å) minimizes errors.

Q. What methodologies are recommended for studying structure-activity relationships (SAR) of this compound in pharmacological contexts?

• Binding Assays : Use radiolabeled ligands (e.g., GnRH-R binding studies in Table 4 of recent GnRH antagonist research) to quantify affinity .
• Computational Modeling : Dock the compound into target receptors (e.g., human GnRH-R) using software like AutoDock Vina, adjusting the bromo and methyl groups to assess steric/electronic effects .
• Analog Synthesis : Replace bromine with other halogens (e.g., Cl, I) and evaluate bioactivity shifts .

Q. How can researchers address discrepancies in reported bioactivity data for imidazopyrimidinone derivatives?

Contradictions often stem from assay variability (e.g., cell line differences, incubation times). Standardize protocols using guidelines like the NIH’s Assay Guidance Manual. For antimicrobial studies, include positive controls (e.g., ciprofloxacin) and validate via dose-response curves . Replicate key findings (e.g., imidazo[1,2-a]pyrimidin-5-one’s IC₅₀ values) across independent labs.

Q. What strategies optimize the stability of 6-Bromo-1-methyl derivatives under experimental conditions?

• Light Sensitivity : Store compounds at -30°C in amber vials, as demonstrated for brominated imidazopyrazoles .
• Thermal Degradation : Use thermogravimetric analysis (TGA) to identify decomposition thresholds. For aqueous solutions, buffer at pH 6–7 to prevent hydrolysis of the imidazole ring .